1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine

• Molecular Formula: C20H20FNO2S
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-N-[[3-methoxy-4-(thiophen-2-ylmethoxy)phenyl]methyl]methanamine
• InChI: InChI=1S/C20H20FNO2S/c1-23-20-11-16(13-22-12-15-4-7-17(21)8-5-15)6-9-19(20)24-14-18-3-2-10-25-18/h2-11,22H,12-14H2,1H3
• InChI Key: UBOPNKYEIWGODL-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)CNCC2=CC=C(C=C2)F)OCC3=CC=CS3

Description

1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine, also known as FMT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FMT belongs to the class of compounds known as phenethylamines, which are known to have various biological activities. The purpose of

Mechanism of Action

The exact mechanism of action of 1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine is not fully understood, but it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist at the 5-HT1A receptor. By inhibiting the reuptake of serotonin, 1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine increases the concentration of serotonin in the synaptic cleft, leading to increased activation of serotonin receptors. This increased activation of serotonin receptors is believed to be responsible for the antidepressant and anxiolytic effects of 1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine.
Biochemical and physiological effects:
1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine has been shown to have various biochemical and physiological effects. In addition to its effects on serotonin receptors, 1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine has also been shown to modulate the activity of other neurotransmitter systems, including dopamine and norepinephrine. 1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of 1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine for lab experiments is its availability and purity. 1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine can be synthesized in high yield and purity, making it a readily available compound for scientific research. However, one limitation of 1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine is its relatively low potency compared to other SSRIs. This can make it more difficult to achieve therapeutic effects at lower doses, and may limit its potential as a clinical treatment.

Future Directions

There are several potential future directions for research on 1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine. One area of interest is the development of more potent analogs of 1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine that may have greater therapeutic efficacy. Another area of interest is the investigation of the long-term effects of 1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine on brain function and behavior. Finally, there is interest in exploring the potential of 1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine as a treatment for other psychiatric disorders, such as post-traumatic stress disorder (PTSD) and obsessive-compulsive disorder (OCD).
Conclusion:
In conclusion, 1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. 1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine has been shown to have antidepressant and anxiolytic effects in animal models, and has potential as a treatment for substance abuse disorders. While the exact mechanism of action of 1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine is not fully understood, it is believed to act as an SSRI and a partial agonist at the 5-HT1A receptor. 1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine has various biochemical and physiological effects, and is readily available for scientific research. There are several potential future directions for research on 1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine, including the development of more potent analogs and the investigation of its potential as a treatment for other psychiatric disorders.

Synthesis Methods

The synthesis of 1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine involves the reaction of 4-fluoroaniline with 3-methoxy-4-(thiophen-2-ylmethoxy)benzaldehyde in the presence of sodium triacetoxyborohydride. The resulting intermediate is then reduced with sodium borohydride to yield 1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine. This synthesis method has been optimized for high yield and purity, making 1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine a readily available compound for scientific research.

Scientific Research Applications

1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine has been studied extensively for its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders. In preclinical studies, 1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine has been shown to have antidepressant and anxiolytic effects in animal models. 1-(4-fluorophenyl)-N-[3-methoxy-4-(thiophen-2-ylmethoxy)benzyl]methanamine has also been investigated for its potential as a treatment for substance abuse disorders, as it has been shown to reduce the rewarding effects of drugs such as cocaine and amphetamines.